Cas no 680617-50-9 (Megastigm-7-ene-3,5,6,9-tetraol)

Megastigm-7-ene-3,5,6,9-tetraol Properties

Names and Identifiers

• 1,2,4-Cyclohexanetriol, 1-[(1E,3R)-3-hydroxy-1-butenyl]-2,6,6-trimethyl-, (1R,2R,4S)-
• 1,2,4-Cyclohexanetriol, 1-[(1E,3R)-3-hydroxy-1-butenyl]-2,6,6-trimethyl-, (1R,2R,4S)-
• 1,2,4-Cyclohexanetriol, 1-[(1E,3R)-3-hydroxy-1-butenyl]-2,6,6-trimethyl-,(1R,2R,4S)-
• Megastigm-7-ene-3,5,6,9-tetraol
• HY-N3305
• 680617-50-9
• CHEMBL510464
• CS-0023861
• AKOS040760550
• (3S,5R,6R,7E,9R)-megastigman-7-ene-3,5,6,9-tetraol
• (1R,2R,4S)-1-[(E,3R)-3-Hydroxybut-1-enyl]-2,6,6-trimethylcyclohexane-1,2,4-triol
• FS-9704
• BDBM50275562
• Megastigma-7-en-3,5,6,9-tetraol
• [ "" ]
• DA-65322
• +Expand

• InChIKey： CTCKPFXFWVNGLG-HCSJXBKUSA-N
• Inchi： InChI=1S/C13H24O4/c1-9(14)5-6-13(17)11(2,3)7-10(15)8-12(13,4)16/h5-6,9-10,14-17H,7-8H2,1-4H3/b6-5+/t9-,10+,12-,13-/m1/s1
• SMILES： CC(C=CC1(C(CC(CC1(C)O)O)(C)C)O)O

Computed Properties

• Exact Mass: 244.16745924 g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 244.16745924 g/mol
• Heavy Atom Count: 17
• Complexity: 313
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 80.9Ų
• Molecular Weight: 244.33

Experimental Properties

• Boiling Point: 344.9±42.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.7 mmHg at 25°C
• Flash Point: 156.2±22.5 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Sesquiterpenoids